Cas no 66011-44-7 (1,2-Benzenediamine, 4-(1-methyl-1-phenylethyl)-)

• Product Name: 1,2-Benzenediamine, 4-(1-methyl-1-phenylethyl)-
• CAS No: 66011-44-7
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 396977
• PubChem ID: 53900210
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(1-methyl-1-phenylethyl)-
• 4-(2-phenylpropan-2-yl)benzene-1,2-diamine
• 66011-44-7
• SCHEMBL7251967
• DTXSID50707512

• Inchi： 1S/C15H18N2/c1-15(2,11-6-4-3-5-7-11)12-8-9-13(16)14(17)10-12/h3-10H,16-17H2,1-2H3
• InChI Key： HWONVKMOFXVGCX-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(=C1)C(C)(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 226.14714
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04